Cas no 216059-90-4 (Benzoic acid,4-(2-methyl-4-pyridinyl)-)

Benzoic acid,4-(2-methyl-4-pyridinyl)- structure
216059-90-4 structure
Product Name:Benzoic acid,4-(2-methyl-4-pyridinyl)-
CAS No:216059-90-4
MF:C13H9NO4
MW:243.214863538742
CID:243229
PubChem ID:33695747
Update Time:2025-04-19

Benzoic acid,4-(2-methyl-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(2-methyl-4-pyridinyl)-
    • 4-(2-CARBOXYPYRIDIN-4-YL)BENZOIC ACID
    • 4-(2-methylpyridin-4-yl)benzoic acid
    • 4-(4-carboxyphenyl)pyridine-2-carboxylic acid
    • Benzoic acid,4-(2-methyl-4-pyridinyl)
    • DTXSID00652821
    • 914207-73-1
    • 4-(4-CARBOXYPHENYL)PICOLINIC ACID
    • MFCD08690698
    • 216059-90-4
    • Inchi: 1S/C13H9NO4/c15-12(16)9-3-1-8(2-4-9)10-5-6-14-11(7-10)13(17)18/h1-7H,(H,15,16)(H,17,18)
    • InChI Key: WAYLQVWVRREMCZ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C1C=CN=C(C(=O)O)C=1)=O

Computed Properties

  • Exact Mass: 243.05300
  • Monoisotopic Mass: 243.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 87.5Ų

Experimental Properties

  • PSA: 87.49000
  • LogP: 2.14500
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